Cas no 39735-13-2 (Benzenesulfonic acid,heptadecyl-)

• Product Name: Benzenesulfonic acid,heptadecyl-
• CAS No: 39735-13-2
• MF: C₂₃H₄₀O₃S
• MW: 396.626906394959
• CID: 311689
• PubChem ID: 94496
• Update Time: 2025-04-19

Benzenesulfonic acid,heptadecyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,heptadecyl-
• heptadecylbenzenesulphonic acid
• Benzenesulfonic acid,heptadecyl
• Einecs 254-608-8
• Heptadecylbenzenesulfonic acid
• SCHEMBL4203952
• 39735-13-2
• 4-Heptadecylbenzene-1-sulfonic acid
• Benzenesulfonic acid, heptadecyl-
• DTXSID80960335

• Inchi： 1S/C23H40O3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-18-20-23(21-19-22)27(24,25)26/h18-21H,2-17H2,1H3,(H,24,25,26)
• InChI Key： YEXQTVXCDFZSCZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CCCCCCCCCCCCCCCCC)(=O)(=O)O

Computed Properties

• Exact Mass: 396.27000
• Monoisotopic Mass: 396.269816
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 17
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 62.8

Experimental Properties

• Density: 1.01
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.501
• PSA: 62.75000
• LogP: 8.42800